
Safe Disposal of EHT 5372: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: EHT 5372

Cat. No.: B607280 Get Quote

EHT 5372, a potent inhibitor of DYRK family kinases, requires careful handling and disposal to

ensure personnel safety and environmental protection. This document provides essential

procedural guidance for researchers, scientists, and drug development professionals on the

proper disposal of EHT 5372, in accordance with safety data sheet recommendations.

Chemical and Safety Data Overview
EHT 5372 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Adherence to safety protocols is crucial to mitigate risks. The following table

summarizes key chemical and safety information for EHT 5372.

Property Value Reference

CAS Number 1425945-63-6 [1][2]

Molecular Formula C17H11Cl2N5OS [1]

Molecular Weight 403.0 g/mol [2]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Precautionary Statements
P264, P270, P273, P301 +

P312, P330, P391, P501
[1]
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Proper Disposal Protocol
The primary directive for the disposal of EHT 5372 is to "Dispose of contents/ container to an

approved waste disposal plant"[1]. This ensures that the compound is managed by

professionals equipped to handle and neutralize hazardous chemical waste, thereby preventing

environmental contamination.

Experimental Workflow for Disposal:

The following diagram outlines the step-by-step procedure for the safe disposal of EHT 5372
from a laboratory setting.

Laboratory Procedures Waste Management

Identify EHT 5372 Waste
(solid, liquid, contaminated labware)

Segregate Waste
(into designated, labeled, sealed containers)

Store Waste Securely
(in a cool, well-ventilated area)

Arrange for Pickup
(by an approved chemical waste contractor)

Institutional Protocol
Transport to Disposal Facility Final Disposal

(incineration or other approved method)

Click to download full resolution via product page

EHT 5372 Disposal Workflow

Handling and Storage Recommendations
Proper handling and storage are critical precursors to safe disposal.

Handling: Avoid inhalation, and contact with eyes and skin. Use personal protective

equipment (PPE) as required. Wash skin thoroughly after handling. Do not eat, drink, or

smoke when using this product[1].

Storage: Keep containers tightly sealed in a cool, well-ventilated area. Store the powder at

-20°C and solutions at -80°C for long-term stability[1][3]. Stock solutions in tightly sealed

vials at -20°C are generally usable for up to one month[2].

Emergency Procedures
In the event of accidental exposure or spillage:
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If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell and rinse your

mouth[1].

Spillage: Collect spillage to prevent it from entering drains or waterways[1]. Use appropriate

personal protective equipment and avoid breathing vapors, mist, dust, or gas[1].

By adhering to these procedures, laboratory professionals can handle and dispose of EHT
5372 in a manner that prioritizes safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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